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Compound of Interest

Compound Name: 2-Methyl-1-pentanol

Cat. No.: B047364 Get Quote

In the landscape of chemical solvents, the selection of an appropriate medium is paramount for

the success of reactions, extractions, and formulations. Both 2-Methyl-1-pentanol and 1-

pentanol, as C6 and C5 isomers respectively, offer distinct advantages and disadvantages

rooted in their molecular architecture. This guide provides a detailed, objective comparison of

their solvent properties, supported by experimental data, to aid researchers, scientists, and

drug development professionals in making informed decisions.

Physicochemical Properties: A Head-to-Head
Comparison
The branching in the carbon chain of 2-Methyl-1-pentanol introduces notable differences in its

physical properties when compared to the linear structure of 1-pentanol. These differences can

significantly impact their behavior as solvents.
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Property 2-Methyl-1-pentanol 1-Pentanol

Molecular Formula C₆H₁₄O C₅H₁₂O

Molar Mass 102.17 g/mol [1] 88.15 g/mol [2]

Boiling Point 148 - 149 °C[1][3] 137 - 139 °C[2]

Melting Point -130 to -128 °C[4] -78 °C[2]

Density 0.824 g/mL at 25 °C[3][5] 0.811 g/mL at 25 °C[6]

Water Solubility 6.0 - 8.1 g/L at 25 °C[1][7] 22 - 27 g/L at 20-25 °C[2][8]

Vapor Pressure
1.5 - 1.92 mmHg at 20-25

°C[5][7]
2.2 mmHg at 25 °C[9]

Viscosity (Dynamic)
Data not readily available for

direct comparison

~3.6 mPa·s at 25 °C

(estimated from literature data)

Key Observations:

Boiling Point and Volatility: 2-Methyl-1-pentanol exhibits a higher boiling point and

consequently lower volatility compared to 1-pentanol. This is attributed to its branched

structure which, despite having a larger molecular weight, can lead to less efficient packing

and weaker intermolecular van der Waals forces. The lower vapor pressure of 2-Methyl-1-
pentanol further supports its lower volatility.[7] This property makes it a suitable solvent for

reactions requiring higher temperatures.

Solubility: 1-Pentanol is significantly more soluble in water than 2-Methyl-1-pentanol. The

linear structure of 1-pentanol allows for more effective hydrogen bonding with water

molecules. The methyl branch in 2-Methyl-1-pentanol introduces steric hindrance, reducing

its hydrophilicity.

Density: The densities of the two solvents are quite similar, with 2-Methyl-1-pentanol being

slightly denser.
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While direct quantitative comparisons of solvent performance in specific reactions are not

extensively documented in publicly available literature, their physicochemical properties provide

strong indicators for their potential applications.

2-Methyl-1-pentanol is often utilized as a solvent, a solvent extender, and a solution viscosity

reducer.[10] Its lower water solubility and higher boiling point make it a candidate for:

Extractions: Particularly for extracting less polar compounds from aqueous solutions. For

instance, it has been suggested as a solvent for the liquid-liquid extraction of ethanol from

fermented feedstocks due to its low solubility in water.[1]

High-Temperature Reactions: Its higher boiling point allows for a wider operational

temperature range.

Formulations: Where lower volatility and controlled evaporation rates are desirable.

1-Pentanol is a versatile solvent used in the synthesis of various compounds, including

fragrances like pentyl acetate (banana oil) and pentyl butyrate (apricot-like odor).[11] Its greater

polarity and water solubility make it suitable for:

Reactions involving polar reagents: Where its ability to form hydrogen bonds can aid in

solvating reactants and intermediates.

As a cosolvent: To increase the solubility of organic compounds in aqueous systems.

Biological applications: It is a common component of fusel alcohols, the byproducts of

fermentation.[11]

Experimental Protocols
The following are detailed methodologies for determining the key solvent properties discussed

in this guide.

Determination of Boiling Point
The boiling point of a liquid can be determined using several methods, including simple

distillation and the Thiele tube method.
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Distillation Method:

Place approximately 5 mL of the alcohol into a round-bottom flask, adding a few boiling chips

or a magnetic stir bar.

Set up a simple distillation apparatus with a condenser and a collection flask.

Insert a thermometer into the distillation head, ensuring the top of the thermometer bulb is

level with the side arm of the condenser.

Heat the flask gently.

Record the temperature at which the liquid is actively boiling and a steady stream of distillate

is collected. This temperature is the boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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